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Compound of Interest

Compound Name: Ritonavir-13C3

Cat. No.: B1169842 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the handling of Ritonavir-13C3, an isotopically labeled form of

Ritonavir. The guidance provided is based on the safety data sheets for Ritonavir, as the

carbon-13 isotope does not alter its chemical properties or associated hazards.

Personal Protective Equipment (PPE)
Strict adherence to recommended personal protective equipment is crucial to minimize

exposure and ensure personal safety. The following table summarizes the required PPE for

handling Ritonavir-13C3.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye Protection

Safety glasses with

side shields or

goggles

European Standard

EN166 or OSHA 29

CFR 1910.133

To protect eyes from

dust and splashes.[1]

[2]

Hand Protection

Compatible chemical-

resistant gloves (e.g.,

Nitrile)

EN374, ASTM F1001

or international

equivalent

To prevent skin

contact. It is

recommended to wear

two layers of

impervious disposable

gloves.[3]

Body Protection Long-sleeved lab coat Not specified

To protect skin and

personal clothing from

contamination.[2][4]

Respiratory Protection

NIOSH/MSHA or

European Standard

EN 149 approved

respirator

Follow OSHA

respirator regulations

in 29 CFR 1910.134

or European Standard

EN 149

Required when

ventilation is

inadequate, if

exposure limits are

exceeded, or if

irritation or other

symptoms are

experienced.[1]

Health Hazard Information
Ritonavir is classified as a hazardous substance. Understanding its potential health effects is

vital for safe handling.
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Hazard Classification Description

Acute Toxicity
Harmful if swallowed, in contact with skin, or if

inhaled.[2][5]

Eye Irritation Causes serious eye irritation.[5]

Carcinogenicity Suspected of causing cancer.[5]

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child.[5]

Specific Target Organ Toxicity
May cause damage to organs through

prolonged or repeated exposure.[5]

This product does not contain any hazardous materials with occupational exposure limits

established by region-specific regulatory bodies.[1]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring a safe laboratory environment.

Aspect Procedure

Ventilation

Use only outdoors or in a well-ventilated area.[1]

Local exhaust ventilation or work under a fume

hood is recommended.[3]

Handling Practices

Avoid breathing dust, fumes, gas, mist, vapors,

or spray.[1] Wash face, hands, and any exposed

skin thoroughly after handling.[1] Do not eat,

drink, or smoke when using this product.[1]

Minimize dust generation.[3]

Storage

Keep container tightly closed in a dry and well-

ventilated place.[1] For maintaining product

quality, it is recommended to keep it

refrigerated.[1]
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First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1][2]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, call a physician.[1][2]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[1][2]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur. Do NOT induce vomiting.[1][2]

Operational and Disposal Plans
A systematic approach to handling and disposing of Ritonavir-13C3 is essential for operational

efficiency and safety.

Experimental Workflow
The following diagram outlines the standard workflow for handling Ritonavir-13C3 in a

laboratory setting.
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Preparation

Handling

Post-Experiment

Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace (Fume Hood)

Weigh and prepare Ritonavir-13C3

Begin Experiment

Perform experimental procedure

Decontaminate work surfaces

Complete Experiment

Doff and dispose of PPE correctly

Wash hands thoroughly

Segregate waste (sharps, contaminated materials)

Dispose of contents/container to an approved waste disposal plant

Click to download full resolution via product page

Ritonavir-13C3 Handling Workflow
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Disposal Plan
Proper disposal of Ritonavir-13C3 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal:

Dispose of contents and containers to an approved waste disposal plant.[1]

Contaminated paraphernalia such as empty vials, syringes, gloves, and gowns should be

managed as "trace chemotherapy waste" and incinerated at a hazardous or medical waste

incinerator.[6]

Spill Management:

In case of a spill, sweep up the material and shovel it into suitable, closed containers for

disposal.[1]

Avoid dust formation during cleanup.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1169842#personal-protective-equipment-for-
handling-ritonavir-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1169842#personal-protective-equipment-for-handling-ritonavir-13c3
https://www.benchchem.com/product/b1169842#personal-protective-equipment-for-handling-ritonavir-13c3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1169842?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

